Cas no 2229127-17-5 (tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2229127-17-5
• MF: C₁₄H₂₁FN₂O₂
• MW: 268.327147245407
• CID: 5850163
• PubChem ID: 165681836
• Update Time: 2025-05-21

tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate
• tert-butyl N-[4-(2-aminopropan-2-yl)-3-fluorophenyl]carbamate
• EN300-1900097
• 2229127-17-5

• Inchi： 1S/C14H21FN2O2/c1-13(2,3)19-12(18)17-9-6-7-10(11(15)8-9)14(4,5)16/h6-8H,16H2,1-5H3,(H,17,18)
• InChI Key： YLIOMAOXBCAENZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.15870608g/mol
• Monoisotopic Mass: 268.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate

tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate, identified by the CAS number 2229127-17-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely used in various applications, including agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a phenyl ring, which is further substituted with a fluorine atom and an aminoalkyl group. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-substituted phenylcarbamates in the development of new agrochemicals. Researchers have explored the synthesis of this compound using novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of production but also opened up new avenues for modifying the structure to enhance its bioactivity.

The fluorine substitution at the meta position of the phenyl ring plays a crucial role in determining the electronic properties of the molecule. This substitution pattern has been shown to influence the compound's stability, solubility, and reactivity. For instance, fluorinated aromatic compounds are known for their enhanced thermal stability and resistance to UV degradation, making them ideal candidates for outdoor applications such as pesticides and herbicides.

In terms of biological activity, tert-butyl N-substituted phenylcarbamates have demonstrated promising results in controlling various plant pathogens. Recent research has focused on evaluating their antifungal and antibacterial properties against a wide range of microorganisms. These studies have revealed that the compound exhibits potent activity against fungal species such as Candida albicans and bacterial strains like E. coli. Furthermore, its ability to inhibit enzyme systems involved in fungal growth has been extensively studied, providing insights into its mechanism of action.

The aminoalkyl group attached to the phenyl ring introduces additional functionality to the molecule. This group can participate in hydrogen bonding interactions, which are critical for stabilizing molecular complexes and enhancing bioavailability. Recent computational studies have utilized molecular docking techniques to investigate how this group interacts with target proteins, offering valuable information for drug design.

From an environmental perspective, understanding the fate and behavior of tert-butyl N-substituted phenylcarbamates in natural systems is essential for assessing their ecological impact. Studies have shown that these compounds undergo degradation under aerobic conditions, with microbial activity playing a significant role in their biodegradation. However, further research is needed to evaluate their persistence in different environmental compartments and their potential risks to non-target organisms.

In conclusion, tert-butyl N-4-(2-aminopropan-2-yl)-3-fluorophenylcarbamate, CAS number 2229127-17